62-44-2

Phenacetin

In Stock

• CAS RN:
• 62-44-2

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)

• InChIKey:
• CPJSUEIXXCENMM-UHFFFAOYSA-N

• Phenacetin is an analytical reference standard categorized as an analgesic. Phenacetin has been found as an adulterant in cocaine seized by law enforcement. It has potential for abuse. This product is intended for research and forensic applications.
  Phenacetin is a synthetic, white crystalline solid that is slightly soluble in water and benzene, soluble in acetone and very soluble in pyrimidine. It is used in research as the preferred marker for detecting CYP1A2-based inhibition potential in vitro. Human ingestion of phenacetin can result in a bluish discoloration of the skin due to a lack of oxygen in the blood (cyanosis), dizziness and respiratory depression. It is reasonably anticipated to be a human carcinogen. (NCI05)
  Phenacetin is an odorless fine white crystalline solid with a lightly bitter taste. Used as an analgesic medicine.
  Phenacetin is a member of the c...

3-Fluoropropane-1-thiol

In Stock

• CAS RN:
• 462-44-2

• Formula:
• C3H7FS

• InChI:
• InChI=1S/C3H7FS/c4-2-1-3-5/h5H,1-3H2

• InChIKey:
• RXUKMWGETCFZCU-UHFFFAOYSA-N

• 3-Fluoropropane-1-thiol is a useful research compound. Its molecular formula is C3H7FS and its molecular weight is 94.15. The purity is usually 95%.

17beta-Hydroxy-4,4-dimethylandrost-5-en-3-one

• CAS RN:
• 5062-44-2

• Formula:
• C21H32O2

• InChI:
• InChI=1S/C21H32O2/c1-19(2)16-7-5-13-14-6-8-18(23)21(14,4)11-9-15(13)20(16,3)12-10-17(19)22/h7,13-15,18,23H,5-6,8-12H2,1-4H3/t13-,14-,15-,18-,20+,21-/m0/s1

• InChIKey:
• YTYDBCHHXXGVEN-KUJXMBTLSA-N

• 17beta-Hydroxy-4,4-dimethylandrost-5-en-3-one is a 3-oxo-Delta(5)-steroid.

Ethyl 4-azido-7-chloroquinoline-3-carboxylate

• CAS RN:
• 68262-44-2

• Formula:
• C12H9ClN4O2

• InChI:
• InChI=1S/C12H9ClN4O2/c1-2-19-12(18)9-6-15-10-5-7(13)3-4-8(10)11(9)16-17-14/h3-6H,2H2,1H3

• InChIKey:
• CVQPWOZLALBGFM-UHFFFAOYSA-N

• Ethyl 4-azido-7-chloroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C12H9ClN4O2 and its molecular weight is 276.68 g/mol. The purity is usually 95%.

N-Acetylgalactosaminyl-(1-4)-glucose

• CAS RN:
• 92762-44-2

• Formula:
• C14H25NO11

• InChI:
• InChI=1S/C14H25NO11/c1-5(19)15-9-12(24)11(23)8(4-18)25-14(9)26-13(7(21)3-17)10(22)6(20)2-16/h2,6-14,17-18,20-24H,3-4H2,1H3,(H,15,19)/t6-,7+,8+,9+,10+,11-,12+,13+,14-/m0/s1

• InChIKey:
• WGFRERGCCNWVHK-URFZRFJVSA-N

• N-Acetylgalactosaminyl-(1-4)-glucose, also known as N-Acetylgalactosaminyl-(1-4)-glucose, is a useful research compound. Its molecular formula is C14H25NO11 and its molecular weight is 383.35 g/mol. The purity is usually 95%.

3-(2-Methylpropyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid

In Stock

• CAS RN:
• 733762-44-2

• Formula:
• C13H14N2O3

• InChI:
• InChI=1S/C13H14N2O3/c1-8(2)7-15-12(16)10-6-4-3-5-9(10)11(14-15)13(17)18/h3-6,8H,7H2,1-2H3,(H,17,18)

• InChIKey:
• YVGKYKHSFHRXNV-UHFFFAOYSA-N

• 3-(2-Methylpropyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.266. The purity is usually 95%.

Dimethyl 2-(4-(ethoxycarbonyl)piperazin-1-yl)succinate

In Stock

• CAS RN:
• 893762-44-2

• Formula:
• C13H22N2O6

• InChI:
• InChI=1S/C13H22N2O6/c1-4-21-13(18)15-7-5-14(6-8-15)10(12(17)20-3)9-11(16)19-2/h10H,4-9H2,1-3H3

• InChIKey:
• HPUBSSZILWIBEM-UHFFFAOYSA-N

• Dimethyl 2-(4-(ethoxycarbonyl)piperazin-1-yl)succinate is a useful research compound. Its molecular formula is C13H22N2O6 and its molecular weight is 302.327. The purity is usually 95%.

3-(3-Chlorophenyl)-4'-carboethoxypropiophenone

In Stock

• CAS RN:
• 898762-44-2

• Formula:
• C18H17ClO3

• InChI:
• InChI=1S/C18H17ClO3/c1-2-22-18(21)15-9-7-14(8-10-15)17(20)11-6-13-4-3-5-16(19)12-13/h3-5,7-10,12H,2,6,11H2,1H3

• InChIKey:
• LYGDBMYCNQTDLM-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-4'-carboethoxypropiophenone is a useful research compound. Its molecular formula is C18H17ClO3 and its molecular weight is 316.8 g/mol. The purity is usually 95%.

1-benzyl-N-(2-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 932962-44-2

• Formula:
• C19H15ClN2O2

• InChI:
• InChI=1S/C19H15ClN2O2/c20-16-10-4-5-11-17(16)21-18(23)15-9-6-12-22(19(15)24)13-14-7-2-1-3-8-14/h1-12H,13H2,(H,21,23)

• InChIKey:
• NBHHQSTWQFKUPX-UHFFFAOYSA-N

• 1-benzyl-N-(2-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H15ClN2O2 and its molecular weight is 338.79. The purity is usually 95%.

Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1-alpha-,2-alpha-,5-alpha-,6-alpha-)-(9CI)

• CAS RN:
• 186462-44-2

• Formula:
• C8H11NO4

• InChI:
• InChI=1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5-,8+/m0/s1

• InChIKey:
• VTAARTQTOOYTES-KALNXVOASA-N

• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1-alpha-,2-alpha-,5-alpha-,6-alpha-)-(9CI), also known as Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1-alpha-,2-alpha-,5-alpha-,6-alpha-)-(9CI), is a useful research compound. Its molecular formula is C8H11NO4 and its molecular weight is 185.18 g/mol. The purity is usually 95%.

1h,1h,11h,11h-Perfluoro-3,6,9-trioxaundecane-1,11-diol

In Stock

• CAS RN:
• 330562-44-2

• Formula:
• C8H6F12O5

• InChI:
• InChI=1S/C8H6F12O5/c9-3(10,1-21)23-5(13,14)7(17,18)25-8(19,20)6(15,16)24-4(11,12)2-22/h21-22H,1-2H2

• InChIKey:
• BFMDZOWJRVLYPB-UHFFFAOYSA-N

• 1h,1h,11h,11h-Perfluoro-3,6,9-trioxaundecane-1,11-diol is a useful research compound. Its molecular formula is C8H6F12O5 and its molecular weight is 410.11 g/mol. The purity is usually 95%.

(S)-3-(Thiophen-2-yl)morpholine

Usually In Stock

• CAS RN:
• 1213662-44-2

• Formula:
• C8H11NOS

• InChI:
• InChI=1S/C8H11NOS/c1-2-8(11-5-1)7-6-10-4-3-9-7/h1-2,5,7,9H,3-4,6H2/t7-/m0/s1

• InChIKey:
• DTCRMVMDRUMUHQ-ZETCQYMHSA-N

• (S)-3-(Thiophen-2-yl)morpholine is a useful research compound. Its molecular formula is C8H11NOS and its molecular weight is 169.25 g/mol. The purity is usually 95%.

Methyl 2-(1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamido)acetate

In Stock

• CAS RN:
• 1242962-44-2

• Formula:
• C21H21FN4O4S

• InChI:
• InChI=1S/C21H21FN4O4S/c1-30-16(27)10-23-19(28)12-6-8-26(9-7-12)21-24-17-14(11-31-18(17)20(29)25-21)13-4-2-3-5-15(13)22/h2-5,11-12H,6-10H2,1H3,(H,23,28)(H,24,25,29)

• InChIKey:
• NJTHVFMXATVXSE-UHFFFAOYSA-N

• Methyl 2-(1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamido)acetate is a useful research compound. Its molecular formula is C21H21FN4O4S and its molecular weight is 444.48. The purity is usually 95%.

(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)(4-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797862-44-2

• Formula:
• C19H21N5O2S

• InChI:
• InChI=1S/C19H21N5O2S/c1-13-5-6-16(22-21-13)26-15-7-11-23(12-8-15)18(25)17-14(2)20-19(27-17)24-9-3-4-10-24/h3-6,9-10,15H,7-8,11-12H2,1-2H3

• InChIKey:
• OCMXRXGYAATWRF-UHFFFAOYSA-N

• (4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)(4-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.

2-(1-Benzofuran-2-YL)-4-ethyl-1,3-thiazole-5-carboxylic acid

In Stock

• CAS RN:
• 1983362-44-2

• Formula:
• C14H11NO3S

• InChI:
• InChI=1S/C14H11NO3S/c1-2-9-12(14(16)17)19-13(15-9)11-7-8-5-3-4-6-10(8)18-11/h3-7H,2H2,1H3,(H,16,17)

• InChIKey:
• IOXJMKXQEMIUIK-UHFFFAOYSA-N

• 2-(1-Benzofuran-2-YL)-4-ethyl-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H11NO3S and its molecular weight is 273.31. The purity is usually 95%.

N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide

In Stock

• CAS RN:
• 2549062-44-2

• Formula:
• C14H19NO2S

• InChI:
• InChI=1S/C14H19NO2S/c16-13(10-3-1-4-10)15-9-14(17)7-2-5-12-11(14)6-8-18-12/h6,8,10,17H,1-5,7,9H2,(H,15,16)

• InChIKey:
• WLHVHGVBQURKFO-UHFFFAOYSA-N

• N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H19NO2S and its molecular weight is 265.37 g/mol. The purity is usually 95%.